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Compound of Interest

Compound Name: Enduracididine

Cat. No.: B8820190 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

enduracididine, a non-proteinogenic α-amino acid and a cyclic analogue of arginine. While a

specific Safety Data Sheet (SDS) for enduracididine is not readily available, its chemical

properties as a non-standard amino acid and a guanidinium-containing compound inform the

recommended disposal protocols, which align with general best practices for laboratory

chemical waste management.

Enduracididine: Key Chemical Data
To ensure proper handling and disposal, it is crucial to be aware of the fundamental properties

of enduracididine.
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Property Value Source

CAS Number 21209-39-2 [1][2][3]

Chemical Formula C6H12N4O2 [1]

Molar Mass 172.188 g·mol−1 [1]

Structure Cyclic analogue of arginine [1][4][5]

Natural Occurrence

Component of peptide

antibiotics such as enramycin

and teixobactin

[1][4][5]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to adhere to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[6][7]

Ventilation: Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any

dust or aerosols.[6][8]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[6][8]

Step-by-Step Disposal Protocol for Enduracididine
The disposal of enduracididine should be managed in accordance with federal, state, and

local environmental regulations for chemical waste.[8]

Waste Identification and Segregation:

Treat all enduracididine waste as hazardous chemical waste.

Segregate enduracididine waste from other waste streams to prevent incompatible

chemical reactions.[9]
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Containerization:

Use a designated, properly labeled, and leak-proof container for collecting

enduracididine waste.[9]

The label should clearly identify the contents as "Hazardous Waste: Enduracididine" and

include the date of accumulation.

Waste Collection:

Solid Waste: Carefully transfer any solid enduracididine powder or contaminated

materials (e.g., weighing paper, gloves) into the designated waste container. Avoid

generating dust.[8]

Liquid Waste: For solutions containing enduracididine, pour the waste into a designated

liquid waste container. The first rinse of any glassware that held the substance should also

be collected as hazardous waste.[9]

Storage:

Keep the waste container tightly closed except when adding waste.[9]

Store the container in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials.[9]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9][10]

Do not dispose of enduracididine down the drain or in the regular trash.[9][11]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical flow of the enduracididine disposal procedure.
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in Ventilated Area
(Fume Hood)

Step 3: Segregate Enduracididine Waste

Step 4: Label Waste Container
('Hazardous Waste: Enduracididine')

Step 5: Transfer Waste to Container
(Solid or Liquid)

Step 6: Securely Close Container

Step 7: Store in Secondary Containment

Step 8: Contact EHS for Pickup

Click to download full resolution via product page

Caption: Enduracididine Disposal Workflow.
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Caption: Enduracididine Waste Management Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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